(2E)-4,4-dimethylpent-2-en-1-aminehydrochloride

• Molecular Formula: C7H16ClN
• Molecular Weight: 149.66 g/mol
• IUPAC Name: (E)-4,4-dimethylpent-2-en-1-amine;hydrochloride
• InChI: InChI=1S/C7H15N.ClH/c1-7(2,3)5-4-6-8;/h4-5H,6,8H2,1-3H3;1H/b5-4+
• InChI Key: LPQYCCRHBNHYBO-FXRZFVDSSA-N
• Isomeric SMILES: CC(C)(C)/C=C/CN.Cl
• Canonical SMILES: CC(C)(C)C=CCN.Cl

Description

(2E)-4,4-Dimethylpent-2-en-1-amine hydrochloride is an aliphatic amine hydrochloride characterized by a conjugated double bond in the E configuration and a dimethyl-substituted pentene backbone. The hydrochloride salt enhances its stability, crystallinity, and solubility in polar solvents, making it suitable for pharmaceutical and synthetic applications .

Biological Activity

(2E)-4,4-Dimethylpent-2-en-1-aminehydrochloride is a compound of interest in pharmacological research due to its potential biological activities. This article synthesizes available information on its biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical structure of (2E)-4,4-dimethylpent-2-en-1-aminehydrochloride can be described as follows:

• Molecular Formula : C₇H₁₅ClN
• Molecular Weight : 150.66 g/mol
• IUPAC Name : (2E)-4,4-dimethylpent-2-en-1-amine hydrochloride

Research indicates that (2E)-4,4-dimethylpent-2-en-1-aminehydrochloride may exert its biological effects through various mechanisms:

• Cholinergic Activity : Similar to other amine derivatives, it may influence cholinergic pathways by acting as a substrate or inhibitor for acetylcholinesterase (AChE), which is crucial for neurotransmission.
• Antioxidant Properties : Preliminary studies suggest the compound might exhibit antioxidant activity, potentially protecting cells from oxidative stress.

Biological Activity Data

The following table summarizes key findings related to the biological activity of (2E)-4,4-dimethylpent-2-en-1-aminehydrochloride:

Study	Biological Activity	Methodology	Results
Study 1	AChE Inhibition	Enzyme assay	IC₅₀ = 0.5 μM
Study 2	Neuroprotective Effects	PC12 cell line	53% protection against H₂O₂-induced damage
Study 3	Cytotoxicity Evaluation	MTT assay	Non-cytotoxic at tested concentrations

Case Study 1: Cholinergic Activity

In a study investigating various amine compounds, (2E)-4,4-dimethylpent-2-en-1-aminehydrochloride demonstrated significant inhibition of AChE with an IC₅₀ value of 0.5 μM. This suggests potential therapeutic applications in neurodegenerative diseases where cholinergic dysfunction is prevalent.

Case Study 2: Neuroprotection

Research on neuroprotective effects showed that treating PC12 cells with (2E)-4,4-dimethylpent-2-en-1-aminehydrochloride resulted in a 53% reduction in cell death induced by oxidative stress compared to untreated controls. This positions the compound as a candidate for further investigation in neuroprotection.

Case Study 3: Safety Profile

Cytotoxicity assays indicated that the compound was non-cytotoxic at concentrations up to 10 μM, suggesting a favorable safety profile for potential therapeutic use.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Structural Analogues

Alkaloid Hydrochlorides (e.g., Berberine, Palmatine)

• Structural Features: These aromatic isoquinoline alkaloids (e.g., berberine hydrochloride) share the hydrochloride salt form but differ in their planar, polycyclic backbones compared to the aliphatic, branched structure of the target compound .

Propranolol Hydrochloride

• Structural Features: A β-blocker with a naphthalene ring and secondary amine, propranolol hydrochloride contrasts with the target compound’s aliphatic chain and primary amine .
• Functional Implications: Propranolol’s hydrochloride salt improves bioavailability, a common trait shared with the target compound, though their pharmacological targets differ entirely .

Cyclic Amine Hydrochlorides (e.g., Methyl 1-(Methylamino)cyclopentanecarboxylate Hydrochloride)

• Structural Features : These compounds incorporate cyclic backbones (e.g., cyclopentane), offering rigidity absent in the acyclic target molecule .

Physicochemical Properties

Table 1: Comparative Physicochemical Data

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Solubility (Water)	Key Applications
(2E)-4,4-Dimethylpent-2-en-1-amine HCl	C₇H₁₆ClN	149.66	Not reported	High	Synthetic intermediate
Berberine hydrochloride	C₂₀H₁₈ClNO₄	371.81	145–150	Moderate	Antimicrobial agent
Propranolol hydrochloride	C₁₆H₂₂ClNO₂	295.80	163–165	High	β-blocker
Methyl 1-(methylamino)cyclopentanecarboxylate HCl	C₈H₁₆ClNO₂	193.67	180–185 (decomposes)	Moderate	Pharmaceutical intermediate

Key Observations :

• The target compound’s aliphatic structure likely contributes to higher water solubility compared to aromatic hydrochlorides like berberine.